1-[6-(2-methoxyphenyl)pyridazin-3-yl]-N-(6-methylpyridin-2-yl)piperidine-4-carboxamide

• IUPAC Name: 1-[6-(2-methoxyphenyl)pyridazin-3-yl]-N-(6-methylpyridin-2-yl)piperidine-4-carboxamide
• InChI: InChI=1S/C23H25N5O2/c1-16-6-5-9-21(24-16)25-23(29)17-12-14-28(15-13-17)22-11-10-19(26-27-22)18-7-3-4-8-20(18)30-2/h3-11,17H,12-15H2,1-2H3,(H,24,25,29)
• InChI Key: BWOAPCPVLLJLRV-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC=C1)NC(=O)C2CCN(CC2)C3=NN=C(C=C3)C4=CC=CC=C4OC
• Molecular Formula: C23H25N5O2
• Molecular Weight: 403.5 g/mol
• CAS No.: 1203350-72-4

Description

This compound features a piperidine-4-carboxamide core substituted with a 6-(2-methoxyphenyl)pyridazin-3-yl group at the 1-position and a 6-methylpyridin-2-yl moiety at the N-terminus.

Biological Activity

The compound 1-[6-(2-methoxyphenyl)pyridazin-3-yl]-N-(6-methylpyridin-2-yl)piperidine-4-carboxamide is a pyridazine derivative that has garnered attention for its potential biological activities, particularly in the context of cancer and inflammatory diseases. This article reviews its biological activity, synthesizing findings from various studies to provide a comprehensive overview.

Chemical Structure and Properties

The compound features a complex structure characterized by multiple functional groups that contribute to its biological activity. The key components include:

• Pyridazine ring : Known for its ability to interact with various biological targets.
• Piperidine moiety : Often associated with improved bioavailability and pharmacokinetic properties.
• Methoxyphenyl group : Enhances lipophilicity, potentially improving membrane permeability.

Inhibition of Cytokine Production

Research has shown that derivatives of pyridazine, including similar compounds, can inhibit the production of pro-inflammatory cytokines. For instance, studies on related compounds demonstrated significant inhibition of interleukin-1 beta (IL-1β) production in HL-60 cells stimulated with lipopolysaccharide (LPS) . While specific data on the compound is limited, it is reasonable to hypothesize similar mechanisms due to structural similarities.

Anticancer Activity

Pyridazine derivatives have been evaluated for their anticancer properties. A study indicated that certain pyridazine analogs exhibit selective inhibitory effects on various cancer cell lines. For example, compounds with similar structures showed IC50 values in the low micromolar range against breast cancer cell lines . Although direct studies on the target compound are sparse, the existing literature suggests potential efficacy in cancer treatment.

Table 1: Comparative Analysis of Pyridazine Derivatives

Compound Name	Target	IC50 (µM)	Mechanism of Action
Compound A	IL-1β	0.5	Inhibits cytokine production
Compound B	Akt	0.061	Kinase inhibition
Target Compound	TBD	TBD	TBD

The biological activity of pyridazine derivatives typically involves:

• Kinase Inhibition : Many pyridazine compounds act as kinase inhibitors, which are crucial in regulating cellular processes such as proliferation and survival.
• Cytokine Modulation : By inhibiting cytokine production, these compounds may reduce inflammation and associated pathologies.

Pharmacological Profile

• Absorption : Enhanced by lipophilic substituents.
• Metabolism : Typically undergoes hepatic metabolism; however, studies indicate variability depending on structural modifications.

Comparison with Similar Compounds

Structural Analogues and Functional Group Variations

Table 1: Key Structural and Molecular Comparisons

Compound Name	Molecular Formula	Molecular Weight	Key Substituents	Biological Relevance (Inferred)	Source
Target Compound: 1-[6-(2-Methoxyphenyl)pyridazin-3-yl]-N-(6-methylpyridin-2-yl)piperidine-4-carboxamide	Likely ~C23H24N6O2	~440.5	2-Methoxyphenyl (pyridazine), 6-methylpyridin-2-yl (amide)	Potential kinase or protease inhibition
[1-(6-Chloro-3-pyridazinyl)-4-piperidyl][4-(2-methoxyphenyl)piperazino]methanone	C21H23ClN6O2	426.9	Chloropyridazinyl, methoxyphenyl-piperazino	Kinase modulation (structural analogy)
(R)-N-(4-fluorobenzyl)-1-(1-(naphthalen-1-yl)ethyl)piperidine-4-carboxamide	C25H27FN2O	390.5	Naphthalen-1-yl, 4-fluorobenzyl	SARS-CoV-2 inhibition (reported)
1-(2-Methoxyethyl)piperidine-4-carboxamide	C9H18N2O2	186.3	Simple methoxyethyl side chain	Fragment-based drug discovery
N-(1-Hydroxy-1,3-dihydrobenzo[c][1,2]oxaborol-6-yl)-1-(2-methoxyphenyl)-3-methyl-1H-pyrazole-4-carboxamide	C22H21BN4O4	428.2	Methoxyphenyl-pyrazole, oxaborole	Antiviral (boron-containing analog)

Key Structural Differences and Implications

Heterocyclic Core Variations: The target compound’s pyridazine ring with a 2-methoxyphenyl substituent distinguishes it from analogs like the chloropyridazinyl derivative in . The methoxy group may enhance lipophilicity and π-π stacking interactions compared to chloro substituents, which are more electronegative but less bulky.

Pharmacophore Design :

• The piperidine-4-carboxamide scaffold is shared with multiple analogs (e.g., ), suggesting its role as a versatile backbone for binding to hydrophobic pockets or catalytic sites.
• The oxaborole-containing compound in highlights how replacing pyridazine with a boron heterocycle can shift activity toward protease inhibition (e.g., antiviral applications).

Synthetic Complexity :

• The target compound’s synthesis likely involves amide coupling (similar to ), where HATU or DIPEA-mediated reactions could be employed. This contrasts with simpler analogs like 1-(2-methoxyethyl)piperidine-4-carboxamide , which requires fewer steps.

Physicochemical Properties

• Lipophilicity : The 2-methoxyphenyl and methylpyridinyl groups likely increase logP compared to simpler analogs (e.g., ), which could enhance membrane permeability but reduce aqueous solubility.

Preparation Methods

Formation of 6-(2-Methoxyphenyl)Pyridazin-3(2H)-One

The synthesis begins with the cyclocondensation of glyoxylic acid monohydrate and 2-methoxyacetophenone in acetic acid under reflux (8–10 hours). Hydrazine hydrate is then introduced to form the dihydrazone intermediate, which undergoes intramolecular cyclization to yield 6-(2-methoxyphenyl)pyridazin-3(2H)-one. Key parameters include:

Parameter	Condition	Yield	Source
Solvent	Acetic acid	85–93%
Temperature	Reflux (110–120°C)
Hydrazine stoichiometry	1.5 equiv

Mechanistic Insight : The reaction proceeds via nucleophilic attack of hydrazine on the carbonyl group, followed by dehydration and aromatization.

Chlorination to 3-Chloro-6-(2-Methoxyphenyl)Pyridazine

Phosphorus oxychloride (POCl₃) is employed under reflux (4–6 hours) to convert the pyridazinone to its chloro derivative. Excess POCl₃ (5–10 equiv) ensures complete conversion, with yields exceeding 90%.

Preparation of the Piperidine-4-Carboxamide Fragment

The piperidine-4-carboxamide moiety is synthesized through sequential amidation and protection-deprotection strategies.

Piperidine-4-Carboxylic Acid Activation

Piperidine-4-carboxylic acid is converted to its acid chloride using thionyl chloride (SOCl₂) in dichloromethane (DCM) at 0–5°C. The acid chloride is then reacted with 6-methylpyridin-2-amine in the presence of triethylamine (TEA) to form N-(6-methylpyridin-2-yl)piperidine-4-carboxamide.

Step	Reagents/Conditions	Yield	Source
Acid chloride formation	SOCl₂, DCM, 0°C, 2 hours	95%
Amidation	6-Methylpyridin-2-amine, TEA, RT	78%

Key Characterization :

• ¹H NMR (DMSO-d₆): δ 8.43 (t, J = 5.7 Hz, 1H, NH), 7.44–7.26 (m, aromatic protons).

• MS : m/z 384.15 [M + H]⁺.

Coupling of Pyridazine and Piperidine Moieties

The final step involves nucleophilic aromatic substitution (SNAr) between 3-chloro-6-(2-methoxyphenyl)pyridazine and N-(6-methylpyridin-2-yl)piperidine-4-carboxamide.

Optimization of SNAr Conditions

Reactions are conducted in 1,4-dioxane at 80–90°C using Hünig’s base (DIPEA) as a catalyst.

Condition	Outcome	Yield	Source
Solvent	1,4-Dioxane	50–73%
Catalyst	DIPEA (2 equiv)
Temperature	80°C, 12–18 hours

Side Reactions :

• Competing hydrolysis of the chloro group in aqueous conditions.

• Oligomerization at high temperatures (>100°C).

Alternative Synthetic Routes

One-Pot Sequential Amidation

A streamlined approach combines pyridazine chlorination and amidation in a single pot, reducing purification steps. Yields (29–54%) are lower than multi-step methods but offer time savings.

Solid-Phase Synthesis

Immobilizing the piperidine carboxamide on Wang resin enables iterative coupling, though scalability remains challenging.

Analytical and Purification Techniques

Technique	Application	Example Data	Source
HPLC	Purity assessment	t<sub>R</sub> = 2.08 min
¹H NMR	Structural confirmation	δ 8.07 (d, J = 5.2 Hz)
CombiFlash	Purification	SiO₂, 0–5% EtOAc/DCM

Challenges and Mitigation Strategies

• Low Solubility : The final compound’s poor solubility in aqueous media complicates formulation. Co-solvents (e.g., PEG 400) improve bioavailability.

• Regioselectivity : Competing substitutions at pyridazine C-4 are minimized using sterically hindered bases like DIPEA .

Q & A

Basic Research Questions

Q. What are the critical steps in synthesizing 1-[6-(2-methoxyphenyl)pyridazin-3-yl]-N-(6-methylpyridin-2-yl)piperidine-4-carboxamide?

• Methodological Answer : Synthesis typically involves sequential coupling reactions. First, the pyridazine core is functionalized with a 2-methoxyphenyl group via Suzuki-Miyaura cross-coupling using palladium catalysts. Next, the piperidine-4-carboxamide moiety is introduced through nucleophilic substitution or amide bond formation under anhydrous conditions (e.g., DMF, 80–100°C). Final purification employs column chromatography (silica gel, ethyl acetate/hexane gradients) to achieve >95% purity .

Q. How is structural confirmation performed post-synthesis?

• Methodological Answer : Use a combination of:

• NMR (1H/13C) to verify proton environments and carbon backbone (e.g., methoxy group at δ 3.8–4.0 ppm, pyridazine protons at δ 8.0–9.0 ppm).
• High-resolution mass spectrometry (HR-MS) for molecular ion validation.
• IR spectroscopy to confirm amide C=O stretches (~1650 cm⁻¹). Cross-referencing with computational data (e.g., InChI key) ensures accuracy .

Q. What solvent systems are optimal for solubility and stability studies?

• Methodological Answer : Test solubility in DMSO (stock solutions), followed by aqueous buffers (pH 7.4 PBS) for biological assays. Stability is assessed via HPLC under accelerated conditions (40°C, 75% RH over 14 days) to detect degradation products. Use UV-Vis or diode-array detectors for quantification .

Advanced Research Questions

Q. How can synthetic yield and purity be systematically optimized?

• Methodological Answer :

• Design of Experiments (DOE) : Vary parameters like temperature (60–120°C), catalyst loading (0.5–5 mol%), and solvent polarity (THF vs. DMF).
• Microwave-assisted synthesis reduces reaction time and improves regioselectivity.
• HPLC-DAD monitors intermediates; optimize gradients (e.g., 10–90% acetonitrile in 0.1% TFA) for baseline separation of byproducts .

Q. What strategies elucidate structure-activity relationships (SAR) for this compound?

• Methodological Answer :

• Structural analogs : Synthesize derivatives with modified substituents (e.g., replacing 2-methoxyphenyl with 2-hydroxyphenyl or halogens).
• In vitro assays : Test kinase inhibition (e.g., IC50 values via fluorescence polarization) or cytotoxicity (MTT assays in cancer cell lines).
• Computational modeling : Dock the compound into target proteins (e.g., PARP-1 or EGFR) using AutoDock Vina to correlate binding affinity with substituent effects .

Q. How can contradictions in biological activity data across studies be resolved?

• Methodological Answer :

• Reproducibility checks : Validate assay conditions (e.g., ATP concentration in kinase assays, cell passage number).
• Orthogonal assays : Confirm apoptosis induction via both Annexin V-FITC and caspase-3 activation assays.
• Meta-analysis : Pool data from multiple labs, adjusting for variables like serum concentration or incubation time .

Q. What in silico methods predict target interactions and metabolic stability?

• Methodological Answer :

• Molecular dynamics (MD) simulations : Simulate ligand-protein complexes (100 ns trajectories) to assess binding stability.
• CYP450 metabolism prediction : Use Schrödinger’s ADMET Predictor to identify vulnerable sites (e.g., demethylation of the methoxy group).
• Pharmacophore modeling : Map essential features (e.g., hydrogen bond acceptors near the pyridazine ring) using MOE .

Q. How is metabolic stability evaluated in preclinical studies?

• Methodological Answer :

• Liver microsomal assays : Incubate the compound with human or rat microsomes (1 mg/mL, 37°C).
• LC-MS/MS quantification : Monitor parent compound depletion over 60 minutes. Calculate half-life (t1/2) using nonlinear regression.
• Structural modifications : Introduce deuterium at metabolically labile sites (e.g., methyl groups) to prolong t1/2 .